Cas no 170653-70-0 (.)

• Product Name: .
• CAS No: 170653-70-0
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 2627375
• PubChem ID: 10946489
• Update Time: 2025-04-21

. Chemical and Physical Properties

Names and Identifiers

• .
• Tert-butyl N-dibenzothiophen-4-ylcarbamate
• tert-butyl dibenzo[b,d]thiophen-4-ylcarbamate
• 170653-70-0

• Inchi： 1S/C17H17NO2S/c1-17(2,3)20-16(19)18-13-9-6-8-12-11-7-4-5-10-14(11)21-15(12)13/h4-10H,1-3H3,(H,18,19)
• InChI Key： IPFDGYZSZTZRGS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC=C(C1=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.09799996Da
• Monoisotopic Mass: 299.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.6Ų